molecular formula C18H15N B11556981 4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline

4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline

Cat. No.: B11556981
M. Wt: 245.3 g/mol
InChI Key: NCZKESZIDOLIRS-UHFFFAOYSA-N
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Description

4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline is an organic compound that belongs to the class of Schiff bases. Schiff bases are typically formed by the condensation of primary amines with carbonyl compounds. This particular compound features a naphthalene ring and a methyl group attached to the aniline moiety, making it an interesting subject for various chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline typically involves the condensation reaction between 4-methylaniline and 2-naphthaldehyde. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve large-scale condensation reactions using similar conditions as in laboratory synthesis. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can convert the Schiff base back to the corresponding amine and aldehyde.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, leading to various substituted derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

    Substitution: Halogenation, nitration, and sulfonation reactions can be carried out using reagents like halogens, nitric acid (HNO₃), and sulfuric acid (H₂SO₄).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while reduction can regenerate the starting amine and aldehyde.

Scientific Research Applications

4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline has several applications in scientific research:

Mechanism of Action

The mechanism of action of 4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline involves its ability to form stable complexes with metal ions, which can influence various biochemical pathways. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking substrate access and altering enzyme activity .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

4-methyl-N-[(E)-naphthalen-2-ylmethylidene]aniline is unique due to its specific combination of a naphthalene ring and a Schiff base structure, which imparts distinct chemical and physical properties

Properties

Molecular Formula

C18H15N

Molecular Weight

245.3 g/mol

IUPAC Name

N-(4-methylphenyl)-1-naphthalen-2-ylmethanimine

InChI

InChI=1S/C18H15N/c1-14-6-10-18(11-7-14)19-13-15-8-9-16-4-2-3-5-17(16)12-15/h2-13H,1H3

InChI Key

NCZKESZIDOLIRS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N=CC2=CC3=CC=CC=C3C=C2

Origin of Product

United States

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